Cas no 35450-36-3 (Methyl 2-bromo-5-methoxybenzoate)

Methyl 2-bromo-5-methoxybenzoate is a brominated aromatic ester with a molecular formula of C9H9BrO3. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its key structural features—a bromine substituent at the ortho position and a methoxy group at the para position—enable selective functionalization, making it valuable for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The ester group enhances solubility in organic solvents, facilitating further derivatization. With high purity and stability under standard conditions, it is a reliable reagent for research and industrial applications requiring precise aromatic modifications.

Methyl 2-bromo-5-methoxybenzoate structure

35450-36-3 structure

Product Name:Methyl 2-bromo-5-methoxybenzoate

CAS No:35450-36-3

MF:C₉H₉BrO₃

MW:245.069962263107

MDL:MFCD00051594

CID:89154

PubChem ID:24884412

Update Time:2025-10-16

Methyl 2-bromo-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-bromo-5-methoxybenzoate
- 2-Bromo-5-methoxybenzoic acid methyl ester
- Methyl-2-bromo-5-methoxybenzoate
- 2-bromo-5-methoxy methylbenzoate
- 6-Bromo-m-anisic Acid Methyl Ester
- Methyl 6-Bromo-m-anisate
- 2-bromo-5-methoxy-benzoic acid methyl ester
- Benzoic acid, 2-bromo-5-methoxy-, methyl ester
- VRTQLDFCPNVQNT-UHFFFAOYSA-N
- PubChem3965
- RARECHEM AL BF 1111
- methyl 2-bromo-5-methoxylbenzoate
- STR09008
- SBB06
- methyl 2-bromo-5-methoxy benzoate
- 35450-36-3
- AKOS005254622
- METHYL2-BROMO-5-METHOXYBENZOATE
- 2-bromo-5-methoxybenzoic acid, methyl ester
- methyl-2-bromo-5-methoxybenzene carboxylate
- MFCD00051594
- M1934
- SY035501
- A822816
- NS00126103
- SCHEMBL385581
- DTXSID80380271
- Methyl 2-bromo-5-methoxybenzoate, 97%
- FT-0628437
- CS-0080148
- DTXCID70331297
- DB-048816
- MDL： MFCD00051594
- Inchi： 1S/C9H9BrO3/c1-12-6-3-4-8(10)7(5-6)9(11)13-2/h3-5H,1-2H3
- InChI Key： VRTQLDFCPNVQNT-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=C1C(=O)OC)OC
- BRN： 2641378

Computed Properties

Exact Mass: 243.97400
Monoisotopic Mass: 243.974
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.5
Topological Polar Surface Area: 35.5

Experimental Properties

Color/Form: liquid
Density: 1.520 g/mL at 25 °C
Melting Point: No data available
Boiling Point: 271 °C
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: n20/D 1.563
Water Partition Coefficient: Not miscible in water.
PSA: 35.53000
LogP: 2.24430
Solubility: Insoluble

Methyl 2-bromo-5-methoxybenzoate Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H319
Warning Statement： P301+P310-P305+P351+P338
Hazardous Material transportation number：UN 2810 6.1/PG 3
WGK Germany：3
Hazard Category Code： 25
Safety Instruction： S45
Hazardous Material Identification：
Storage Condition：Store at room temperature
Risk Phrases：R36/37/38
Safety Term：S24/25

Methyl 2-bromo-5-methoxybenzoate Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2918990090

Overview:

2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 2-bromo-5-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M1934-25G	Methyl 2-Bromo-5-methoxybenzoate	35450-36-3	>98.0%(GC)	25g	¥630.00	2024-04-16
Alichem	A015000652-250mg	Methyl 2-bromo-5-methoxybenzoate	35450-36-3	97%	250mg	$475.20	2023-09-02
Alichem	A015000652-500mg	Methyl 2-bromo-5-methoxybenzoate	35450-36-3	97%	500mg	$782.40	2023-09-02
Alichem	A015000652-1g	Methyl 2-bromo-5-methoxybenzoate	35450-36-3	97%	1g	$1564.50	2023-09-02
TRC	M258705-5g	Methyl 2-Bromo-5-methoxybenzoate	35450-36-3		5g	$69.00	2023-05-18
TRC	M258705-10g	Methyl 2-Bromo-5-methoxybenzoate	35450-36-3		10g	$110.00	2023-05-18
TRC	M258705-25g	Methyl 2-Bromo-5-methoxybenzoate	35450-36-3		25g	$ 130.00	2022-06-04
TRC	M258705-50g	Methyl 2-Bromo-5-methoxybenzoate	35450-36-3		50g	$282.00	2023-05-18
TRC	M258705-100g	Methyl 2-Bromo-5-methoxybenzoate	35450-36-3		100g	$454.00	2023-05-18
Chemenu	CM157236-25g	Methyl 2-bromo-5-methoxybenzoate	35450-36-3	95%+	25g	$69	2022-12-31

Methyl 2-bromo-5-methoxybenzoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:35450-36-3)2-溴-5-甲氧基苯甲酸甲酯

Order Number:LE5682506

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:44

Price ($):discuss personally

Email:18501500038@163.com

Methyl 2-bromo-5-methoxybenzoate Related Literature

1. Synthesis of novel 1,4-disubstituted 1,2,3-triazolo-bosentan derivatives – evaluation of antimicrobial and anticancer activities and molecular docking

K. Easwaramoorthi,A. Jeya Rajendran,K. Chennakesava Rao,Y. Arun,C. Balachandran,P. T. Perumal,Nobuhiko Emi,S. M. Mahalingam,V. Duraipandiyan,N. A. Al-Dhabi RSC Adv. 2015 5 105266

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

35450-36-3 (Methyl 2-bromo-5-methoxybenzoate) Related Products

Recommended suppliers